Cas no 2648920-25-4 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid)

(2S)-2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS). The presence of a 5,5-dimethylhexanamido moiety enhances steric stability, while the 3-methylbutanoic acid backbone contributes to controlled reactivity. This compound is particularly valuable for introducing sterically hindered or modified residues into peptide chains, improving synthetic efficiency and minimizing side reactions. Its high purity and well-defined stereochemistry make it suitable for applications requiring precise molecular assembly, such as pharmaceutical research and bioconjugation.
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid structure
2648920-25-4 structure
Product Name:(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
CAS No:2648920-25-4
MF:C28H36N2O5
MW:480.595848083496
CID:6612278
PubChem ID:165515919
Update Time:2025-10-19

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
    • (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
    • EN300-1510875
    • 2648920-25-4
    • Inchi: 1S/C28H36N2O5/c1-17(2)25(26(32)33)30-24(31)14-18(15-28(3,4)5)29-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,14-16H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)/t18?,25-/m0/s1
    • InChI Key: CLUXTGMWMDZNBK-LYIYLXCWSA-N
    • SMILES: O(C(NC(CC(N[C@H](C(=O)O)C(C)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 105Ų

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1510875-1.0g
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
1g
$0.0 2023-06-05
Enamine
EN300-1510875-50mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
50mg
$2219.0 2023-09-27
Enamine
EN300-1510875-100mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
100mg
$2324.0 2023-09-27
Enamine
EN300-1510875-250mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
250mg
$2430.0 2023-09-27
Enamine
EN300-1510875-500mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
500mg
$2536.0 2023-09-27
Enamine
EN300-1510875-1000mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
1000mg
$2641.0 2023-09-27
Enamine
EN300-1510875-2500mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
2500mg
$5178.0 2023-09-27
Enamine
EN300-1510875-5000mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
5000mg
$7659.0 2023-09-27
Enamine
EN300-1510875-10000mg
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
2648920-25-4
10000mg
$11358.0 2023-09-27

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid

Recent Advances in the Study of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS: 2648920-25-4)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS: 2648920-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its application as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity are being optimized for the production of complex peptides with therapeutic relevance.

One of the key areas of research involves the use of this compound in the synthesis of peptide-based drugs targeting neurodegenerative diseases. The Fmoc group, a common protecting group in peptide chemistry, ensures high yield and purity during synthesis, while the dimethylhexanamido and methylbutanoic acid moieties contribute to the molecule's stability and bioavailability. Recent publications highlight its role in the development of inhibitors for amyloid-beta aggregation, a pathological hallmark of Alzheimer's disease. These inhibitors are designed to disrupt the formation of toxic oligomers, offering a potential therapeutic strategy for this debilitating condition.

In addition to its applications in neurodegenerative disease research, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid has been investigated for its utility in cancer therapeutics. Researchers have explored its incorporation into peptide-drug conjugates (PDCs), where it serves as a linker between cytotoxic agents and tumor-targeting peptides. The compound's robust chemical properties enable efficient conjugation and controlled release of the therapeutic payload, enhancing the efficacy and specificity of cancer treatments. Recent preclinical studies have demonstrated its potential in improving the pharmacokinetics and reducing off-target effects of chemotherapeutic agents.

Another notable advancement is the optimization of synthetic protocols for this compound. Recent work has focused on developing greener and more efficient synthetic routes, reducing the use of hazardous reagents and minimizing waste. For instance, microwave-assisted synthesis has been employed to accelerate reaction times and improve yields, making the production of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid more scalable and environmentally friendly. These innovations are critical for meeting the growing demand for high-quality peptide intermediates in both academic and industrial settings.

Looking ahead, the versatility of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid positions it as a valuable tool in the development of next-generation therapeutics. Ongoing research aims to expand its applications beyond peptide synthesis, exploring its potential in materials science and nanotechnology. For example, its self-assembling properties are being investigated for the design of novel biomaterials with applications in drug delivery and tissue engineering. As the field continues to evolve, this compound is expected to play a pivotal role in bridging the gap between chemical synthesis and biomedical innovation.

In conclusion, the recent studies on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS: 2648920-25-4) underscore its significance in advancing peptide-based drug discovery and development. Its unique chemical properties, coupled with its diverse applications, make it a compound of great interest to researchers in chemical biology and medicinal chemistry. Future research will likely focus on further optimizing its synthesis, exploring new therapeutic targets, and harnessing its potential in emerging fields such as nanomedicine and biomaterials.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司